5-Fluoro-2-(trifluoromethyl)benzo[d]thiazole

• Molecular Formula: C8H3F4NS
• Molecular Weight: 221.18 g/mol
• IUPAC Name: 5-fluoro-2-(trifluoromethyl)-1,3-benzothiazole
• InChI: InChI=1S/C8H3F4NS/c9-4-1-2-6-5(3-4)13-7(14-6)8(10,11)12/h1-3H
• InChI Key: IHWAKOIKXJRAKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)N=C(S2)C(F)(F)F

Description

5-Fluoro-2-(trifluoromethyl)benzo[d]thiazole is a fluorinated benzothiazole derivative characterized by a bicyclic aromatic system. The benzo[d]thiazole core consists of a benzene ring fused to a thiazole ring (a five-membered heterocycle containing nitrogen and sulfur). This structural framework is significant in medicinal chemistry, particularly in the design of enzyme inhibitors and antiviral agents due to its ability to engage in π–π stacking and hydrogen bonding .

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the nucleophilic substitution of a chlorine atom in 2-chlorobenzothiazole with a fluorine atom using potassium fluoride (KF) in the presence of a catalytic amount of 18-crown-6 at elevated temperatures (110-120°C) for 15-25 hours . Another approach involves the radical trifluoromethylation of benzothiazole derivatives using CF3I and the Fenton reagent (FeSO4 or ferrocene and H2O2) in dimethyl sulfoxide (DMSO) .

Industrial Production Methods: Industrial production of 5-Fluoro-2-(trifluoromethyl)benzo[d]thiazole may involve large-scale synthesis using similar methods as described above, with optimization for yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: 5-Fluoro-2-(trifluoromethyl)benzo[d]thiazole undergoes various chemical reactions, including:

Electrophilic Substitution: The C-5 position of the thiazole ring is susceptible to electrophilic substitution reactions due to the electron-withdrawing effect of the fluorine atoms.

Nucleophilic Substitution: The C-2 position can undergo nucleophilic substitution reactions, often facilitated by the presence of electron-withdrawing groups.

Common Reagents and Conditions:

Electrophilic Substitution: Reagents such as halogens (e.g., bromine) and nitrating agents (e.g., nitric acid) are commonly used under acidic conditions.

Nucleophilic Substitution: Reagents like potassium fluoride (KF) and tetrabutylphosphonium hydrogendifluoride are used under mild conditions.

Major Products Formed:

Electrophilic Substitution: Products include halogenated and nitrated derivatives of 5-Fluoro-2-(trifluoromethyl)benzo[d]thiazole.

Nucleophilic Substitution: Products include fluorinated derivatives with various substituents at the C-2 position.

Scientific Research Applications

5-Fluoro-2-(trifluoromethyl)benzo[d]thiazole has diverse applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex fluorinated heterocycles and as a reagent in various organic transformations.

Biology: Investigated for its potential as a bioactive molecule with antibacterial, antifungal, and antiviral properties.

Medicine: Explored for its potential as a therapeutic agent in the treatment of various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of advanced materials, such as fluorinated polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 5-Fluoro-2-(trifluoromethyl)benzo[d]thiazole involves its interaction with specific molecular targets and pathways. The presence of fluorine atoms enhances its ability to form strong hydrogen bonds and interact with biological macromolecules. This compound can inhibit the activity of enzymes and receptors by binding to their active sites, leading to various biological effects . The exact molecular targets and pathways may vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

• 5-Fluoro-2-phenyl-4-(trifluoromethyl)thiazole (C₁₀H₅F₄NS) This monocyclic thiazole derivative features a trifluoromethyl group at position 4 and a fluorine at position 3. The absence of a fused benzene ring reduces aromatic conjugation compared to the benzo[d]thiazole core, leading to lower molecular weight (247.22 g/mol vs. ~261.2 g/mol for the target compound) and altered electronic properties. The 4-CF₃ group may sterically hinder interactions with enzyme active sites compared to the 2-CF₃ position in the target compound .

• 2-(2-Chlorophenyl)-5-fluoro-4-(trifluoromethyl)thiazole (C₁₀H₄ClF₄NS)
  Substitution of the phenyl ring with chlorine introduces additional electron-withdrawing effects. The chloro group increases molecular weight (281.66 g/mol) and may enhance halogen bonding in biological systems, a feature absent in the target compound. However, the 4-CF₃ position again limits spatial compatibility with binding pockets requiring planar aromatic systems .

Data Tables

Table 1: Structural and Electronic Comparison

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Key Interactions
5-Fluoro-2-(trifluoromethyl)benzo[d]thiazole	Benzo[d]thiazole	5-F, 2-CF₃	~261.2	π–π, H-bonding
5-Fluoro-2-phenyl-4-(trifluoromethyl)thiazole	Thiazole	5-F, 4-CF₃, 2-Ph	247.22	Limited π–π
N-(4-Nitrobenzyl)benzo[d]thiazol-6-amine	Benzo[d]thiazole	6-NH-(4-NO₂Bz)	292.31	Halogen bonding

Biological Activity

5-Fluoro-2-(trifluoromethyl)benzo[d]thiazole is a heterocyclic compound that has garnered significant attention in medicinal chemistry due to its unique structural features and biological activities. This compound contains a fluorine atom and a trifluoromethyl group attached to a benzo[d]thiazole moiety, which enhances its lipophilicity and metabolic stability. This article reviews the biological activity of 5-Fluoro-2-(trifluoromethyl)benzo[d]thiazole, focusing on its antimicrobial, anticancer, and enzyme inhibition properties.

Chemical Structure and Properties

The structural formula of 5-Fluoro-2-(trifluoromethyl)benzo[d]thiazole is depicted as follows:

$$\text{C}_9\text{H}_4\text{F}_4\text{N}_2\text{S}$$

This compound is characterized by:

• Fluorine Substitution : Enhances biological activity through increased lipophilicity.
• Trifluoromethyl Group : Improves binding affinity to biological targets due to hydrophobic interactions.

Antimicrobial Activity

Research indicates that 5-Fluoro-2-(trifluoromethyl)benzo[d]thiazole exhibits significant antimicrobial properties. Studies have shown its effectiveness against various pathogens, including bacteria and fungi.

Case Study: Antimicrobial Efficacy

A study evaluated the antimicrobial activity of several derivatives of benzothiazole, including 5-Fluoro-2-(trifluoromethyl)benzo[d]thiazole. The Minimum Inhibitory Concentration (MIC) values were determined for various strains:

Microorganism	MIC (µg/mL)
Escherichia coli	32
Bacillus cereus	16
Aspergillus niger	64

The results indicated that this compound demonstrated superior activity against Bacillus cereus, with an MIC lower than that of standard antibiotics like AN2690 (Tavaborole) .

Anticancer Activity

Thiazole derivatives have been extensively studied for their anticancer properties. The presence of the thiazole ring in 5-Fluoro-2-(trifluoromethyl)benzo[d]thiazole contributes to its cytotoxic effects against various cancer cell lines.

Research Findings

In vitro studies have shown that derivatives containing thiazole structures exhibit significant cytotoxicity. For instance, a related compound demonstrated an IC50 value of $1.61\,\mu g/mL$ against cancer cell lines . The structure-activity relationship (SAR) indicates that modifications on the phenyl ring can enhance anticancer activity.

Enzyme Inhibition

Another area of interest is the enzyme inhibition potential of 5-Fluoro-2-(trifluoromethyl)benzo[d]thiazole. Research has demonstrated that this compound can inhibit specific enzymes crucial for pathogen survival.

The mechanism by which 5-Fluoro-2-(trifluoromethyl)benzo[d]thiazole inhibits enzyme activity involves:

• Binding Affinity : Enhanced by the trifluoromethyl group.
• Interference with Metabolic Pathways : Disruption of pathways essential for microbial growth and survival.